Cas no 256420-30-1 (2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde
• CAS No: 256420-30-1
• MF: C₈H₅NOS₂
• MW: 195.261399030685
• MDL: MFCD12776030
• CID: 4643176
• PubChem ID: 18411551
• Update Time: 2025-10-22

2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde
• 4-Thiazolecarboxaldehyde, 2-(2-thienyl)-

• MDL： MFCD12776030
• Inchi： 1S/C8H5NOS2/c10-4-6-5-12-8(9-6)7-2-1-3-11-7/h1-5H
• InChI Key： JBPRGDHUZOZOIF-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1SC=CC=1

Computed Properties

• Exact Mass: 194.98125613g/mol
• Monoisotopic Mass: 194.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde

Recent Advances in the Study of 2-(Thiophen-2-yl)-1,3-thiazole-4-carbaldehyde (CAS: 256420-30-1): A Promising Scaffold in Medicinal Chemistry

The compound 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde (CAS: 256420-30-1) has recently garnered significant attention in the field of medicinal chemistry due to its versatile chemical properties and potential therapeutic applications. This heterocyclic aldehyde, featuring a thiophene-thiazole hybrid scaffold, has been explored as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Recent studies have highlighted its role in the development of novel kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, underscoring its importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the aldehyde moiety, leading to compounds with improved potency and selectivity profiles. Molecular docking studies revealed that the thiophene-thiazole core facilitates key interactions with the ATP-binding site of CDK6, providing a structural basis for further drug development.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde derivatives exhibited potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The aldehyde functionality was found to be crucial for covalent modification of bacterial enzymes involved in cell wall biosynthesis. These findings open new avenues for addressing the global challenge of antibiotic resistance, particularly for Gram-positive pathogens.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to access 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde. A 2024 Organic Process Research & Development paper described a scalable, one-pot synthesis method using continuous flow chemistry, which improved yield (82%) and reduced reaction time compared to traditional batch processes. This technological innovation addresses previous challenges in large-scale production of this valuable building block.

Emerging research has also explored the compound's potential in neurodegenerative diseases. A preclinical study published in ACS Chemical Neuroscience (2024) demonstrated that certain 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease, possibly through modulation of α-synuclein aggregation pathways. While still in early stages, these findings suggest the scaffold's versatility beyond its established applications.

As the pharmaceutical industry continues to seek novel chemical entities with improved drug-like properties, 2-(thiophen-2-yl)-1,3-thiazole-4-carbaldehyde presents an attractive scaffold due to its balanced lipophilicity, molecular weight, and ability to participate in diverse chemical transformations. Future research directions may include further exploration of its applications in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design, building upon the recent successes documented in the literature.